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Compound of Interest

Compound Name: Lead oxide sulfate

CAS No.: 12036-76-9

Cat. No.: B080611

Get Quote

A Comparative Thermal Analysis of Basic Lead
Sulfates
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative thermal analysis of three basic lead sulfates:

dibasic lead sulfate (2PbO·PbSO₄), tribasic lead sulfate (3PbO·PbSO₄·H₂O), and tetrabasic

lead sulfate (4PbO·PbSO₄). The information presented is based on available experimental data

from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), offering

insights into the thermal stability and decomposition pathways of these compounds.

Comparative Performance Data
The thermal stability of basic lead sulfates generally increases with their basicity. The following

table summarizes the key thermal events for each compound based on available data.
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Note: Specific quantitative TGA/DSC data for dibasic lead sulfate is limited in publicly available

literature. The estimated decomposition temperature is based on the trend of increasing

stability with basicity.

Thermal Decomposition Pathways
The thermal decomposition of basic lead sulfates involves a series of steps, ultimately leading

to the formation of lead oxides.

Tribasic Lead Sulfate (3PbO·PbSO₄·H₂O)
The thermal decomposition of tribasic lead sulfate monohydrate begins with the loss of its

water of hydration. This is followed by a transformation into the more stable tetrabasic lead

sulfate, which then decomposes at a much higher temperature.

Dehydration: The initial weight loss observed in the TGA curve corresponds to the removal of

water molecules from the crystal structure, occurring at approximately 210°C.[1]

3PbO·PbSO₄·H₂O(s) → 3PbO·PbSO₄(s) + H₂O(g)

Conversion to Tetrabasic Lead Sulfate: Following dehydration, an intermediate amorphous

phase forms, which then initiates the formation of tetrabasic lead sulfate at around 270°C.[1]

Final Decomposition: The anhydrous basic lead sulfate further decomposes at temperatures

above 850°C.[1]

Tetrabasic Lead Sulfate (4PbO·PbSO₄)
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Tetrabasic lead sulfate is the most thermally stable of the three compounds. Its decomposition

occurs at a significantly higher temperature, above 850°C.[1]

Dibasic Lead Sulfate (2PbO·PbSO₄)
While specific experimental data is scarce, the expected thermal decomposition pathway for

dibasic lead sulfate would involve its breakdown into lead monoxide (PbO) and lead sulfate

(PbSO₄) at elevated temperatures. Further heating would then lead to the decomposition of

lead sulfate.

Experimental Protocols
The following are detailed methodologies for conducting thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC) for the characterization of basic lead sulfates.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition temperatures of the basic lead

sulfates by measuring mass loss as a function of temperature.

Apparatus: A thermogravimetric analyzer equipped with a microbalance and a furnace capable

of reaching at least 1000°C.

Procedure:

Sample Preparation: A small amount of the basic lead sulfate sample (typically 5-10 mg) is

accurately weighed into a ceramic (e.g., alumina) or platinum crucible.

Instrument Setup: The crucible is placed on the TGA balance.

Atmosphere: The furnace is purged with an inert gas, such as nitrogen or argon, at a

constant flow rate (e.g., 20-50 mL/min) to prevent oxidative side reactions.

Heating Program: The sample is heated from ambient temperature to 1000°C at a constant

heating rate, typically 10°C/min.

Data Acquisition: The mass of the sample is continuously recorded as a function of

temperature.
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Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the

onset and peak temperatures of decomposition, as well as the percentage of mass loss at

each stage.

Differential Scanning Calorimetry (DSC)
Objective: To identify and characterize phase transitions, such as melting and decomposition,

by measuring the heat flow into or out of the sample as a function of temperature.

Apparatus: A differential scanning calorimeter.

Procedure:

Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) of the basic lead

sulfate is hermetically sealed in an aluminum or platinum pan. An empty, sealed pan is used

as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell.

Atmosphere: An inert atmosphere is maintained by purging with nitrogen or argon at a

constant flow rate.

Heating Program: The sample and reference are subjected to a controlled temperature

program, typically a linear ramp from ambient temperature to a temperature above the final

decomposition point, at a heating rate of 10°C/min.

Data Acquisition: The differential heat flow between the sample and the reference is

recorded as a function of temperature.

Data Analysis: The DSC thermogram is analyzed to identify endothermic (melting,

decomposition) and exothermic (crystallization, some decompositions) peaks. The onset and

peak temperatures of these transitions are determined.
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Caption: Experimental workflow for the comparative thermal analysis of basic lead sulfates.
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Caption: Thermal decomposition pathways of basic lead sulfates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b080611?utm_src=pdf-body-href
https://www.benchchem.com/product/b080611?utm_src=pdf-body-img
https://www.benchchem.com/product/b080611?utm_src=pdf-body-href
https://www.benchchem.com/product/b080611?utm_src=pdf-body-img
https://www.benchchem.com/product/b080611?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [comparative thermal analysis of different basic lead
sulfates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080611#comparative-thermal-analysis-of-different-
basic-lead-sulfates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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